Cas no 899997-69-4 (1-methyl-7-phenyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1-methyl-7-phenyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899997-69-4
• MF: C₂₃H₁₈N₄O₃
• MW: 398.414024829865
• CID: 5492657
• Update Time: 2025-10-30

1-methyl-7-phenyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-7-phenyl-2-[(E)-3-phenylprop-2-enyl]purino[8,7-b][1,3]oxazole-1,3-dione
• 1-methyl-7-phenyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C23H18N4O3/c1-25-20-19(27-15-18(30-22(27)24-20)17-12-6-3-7-13-17)21(28)26(23(25)29)14-8-11-16-9-4-2-5-10-16/h2-13,15H,14H2,1H3/b11-8+
• InChI Key： YMOIFLCNACLQNS-DHZHZOJOSA-N
• SMILES： O1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])N2C1=NC1=C2C(N(C([H])([H])/C(/[H])=C(\[H])/C2C([H])=C([H])C([H])=C([H])C=2[H])C(N1C([H])([H])[H])=O)=O

Additional information on 1-methyl-7-phenyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

1-Methyl-7-phenyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 899997-69-4, known as 1-methyl-7-phenyl-3-(2E)-3-phenylpropenyl-[3,2-g]purine dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of purine derivatives, which are widely studied for their roles in biochemistry and pharmacology. The structure of this molecule is characterized by a purine ring system fused with an oxazole moiety and substituted with phenyl groups and a methyl group. These substituents contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of purine derivatives in drug discovery. For instance, researchers have explored the potential of 1-methyl-purine derivatives as inhibitors of certain enzymes involved in metabolic disorders. The presence of phenyl groups in the structure of this compound enhances its hydrophobicity, which is crucial for interactions with target proteins. Additionally, the conjugated double bonds in the propenyl group contribute to the molecule's stability and reactivity under various conditions.

The synthesis of 1-methyl-purine diones has been a focal point for chemists aiming to develop efficient synthetic routes. Recent advancements in catalytic methods have enabled the construction of this complex molecule with high yield and purity. Techniques such as microwave-assisted synthesis and transition metal-catalyzed coupling reactions have been employed to streamline the production process. These methods not only improve the scalability of synthesis but also reduce environmental impact compared to traditional approaches.

From a biological standpoint, 1-methyl-purine diones have shown promising activity in preclinical studies. For example, studies conducted using cellular models have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity suggests its potential as an anticancer agent. Furthermore, research into its mechanism of action has revealed that it interferes with key cellular pathways involved in cell proliferation and apoptosis.

In terms of applications beyond medicine, oxazolo[3,2-g]purine derivatives are being investigated for their role in materials science. Their unique electronic properties make them candidates for use in organic electronics and optoelectronic devices. Recent experiments have shown that incorporating these compounds into polymer blends can enhance the electrical conductivity of materials without compromising their mechanical properties.

The structural versatility of 1-methyl-purine diones also makes them valuable tools in chemical biology research. They serve as probes for studying enzyme kinetics and protein interactions due to their ability to bind specific molecular targets with high affinity. This has led to their use in drug design strategies where understanding molecular recognition is critical.

Looking ahead, ongoing research aims to further optimize the properties of this compound for practical applications. Collaborative efforts between academic institutions and industry are expected to accelerate its translation from laboratory findings to real-world solutions. As our understanding of its chemistry and biology deepens, CAS No. 899997-69-4 stands out as a promising candidate for advancing both therapeutic development and materials innovation.